N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2,3-dichloro(methylsulfonyl)anilino]acetamide

• Molecular Formula: C16H12Cl3F3N2O3S
• Molecular Weight: 475.7 g/mol
• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(2,3-dichloro-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C16H12Cl3F3N2O3S/c1-28(26,27)24(13-4-2-3-11(18)15(13)19)8-14(25)23-12-7-9(16(20,21)22)5-6-10(12)17/h2-7H,8H2,1H3,(H,23,25)
• InChI Key: NMFKVZOZNJCJIL-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC(=O)NC1=C(C=CC(=C1)C(F)(F)F)Cl)C2=C(C(=CC=C2)Cl)Cl

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2,3-dichloro(methylsulfonyl)anilino]acetamide, commonly known as CTMMA, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of CTMMA involves its binding to specific sites on ion channels and receptors, leading to the inhibition or modulation of their activity. CTMMA has been shown to bind to the pore region of potassium channels, thereby blocking the flow of potassium ions and reducing the excitability of neurons. It has also been shown to bind to the benzodiazepine site of GABA-A receptors, enhancing the inhibitory effects of GABA on neuronal activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of CTMMA depend on the specific ion channels and receptors that it targets. In general, CTMMA has been shown to reduce neuronal excitability and to modulate neurotransmitter release, leading to effects such as sedation, muscle relaxation, and anticonvulsant activity. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of CTMMA for lab experiments is its selectivity for specific ion channels and receptors, which allows for precise modulation of neuronal activity. It is also relatively stable and easy to handle. However, one limitation is that its effects can be variable depending on the experimental conditions, such as the concentration and duration of exposure.

Future Directions

There are several future directions for research on CTMMA. One area of focus is the development of more selective and potent analogs that can target specific subtypes of ion channels and receptors. Another area of interest is the investigation of the potential therapeutic applications of CTMMA, such as for the treatment of epilepsy, pain, and anxiety disorders. Additionally, further studies are needed to elucidate the long-term effects of CTMMA on neuronal function and to assess its safety for human use.
Conclusion
In conclusion, CTMMA is a chemical compound that has shown promise for its potential applications in scientific research. Its selective modulation of ion channels and receptors has provided insights into the function of the nervous system and has potential therapeutic applications. Further research is needed to fully understand its mechanism of action and to develop more potent and selective analogs.

Synthesis Methods

CTMMA can be synthesized through a multistep process involving the reaction of 2-chloro-5-trifluoromethyl aniline with 2,3-dichloro methylsulfonyl chloride, followed by the reaction of the resulting intermediate with N-(2-chloroacetyl) glycine. The final product is obtained after purification and recrystallization.

Scientific Research Applications

CTMMA has been used in various scientific research applications, including as a tool to study the function of ion channels and receptors in the nervous system. It has been shown to selectively block certain types of ion channels, such as the voltage-gated potassium channels, and to modulate the activity of certain receptors, such as the GABA-A receptors.